Cas no 1934-21-0 (Tartrazine)

• Product Name: Tartrazine
• CAS No: 1934-21-0
• MF: C₁₆H₉N₄Na₃O₉S₂
• MW: 534.36337351799
• MDL: MFCD00148908
• CID: 42198
• PubChem ID: 24899885
• Update Time: 2026-03-26

Tartrazine Chemical and Physical Properties

Names and Identifiers

• Tartrazine
• 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-[(4-sulfophenyl)azo]-1H-Pyrazole-3-carboxylic acid, trisodium salt
• Acid Yellow 23
• Dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylic acid, trisodium salt
• C.I. 19140
• C.I. Acid Yellow 23
• FD&amp
• C Yellow No. 5
• Filter Yellow
• Food Yellow No.4
• Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-, trisodium salt
• Tartrazine C
• Tartrazine C.I.19140
• Trisodium 1-(4-sulfonatophenyl)-4-(4-sulfonatophenylazo)-5-pyrazolone-3- carboxylate
• Trisodium 1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylate
• FD & C Yellow 5
• Tartrazine (E102)
• Tartrazine solution
• 1310yellow
• 3-carboxy-5-hydroxy-1-para-sulfophenyl-4-para-sulfophenylazopyrazole trisodium salt
• c.i.640
• CI 19140
• E102
• FD and C Yellow No. 5
• l-gelb2
• tartarazine
• TARTAZINE
• Tartrazin
• y-4
• YELLOW 5
• Food Yellow 4
• C.I.19140
• Trisodium 1-(4-sulfonatophenyl)-4-(4-sulfonatophenylazo)-5-pyrazolone-3-carboxylate
• Aizen tartrazine
• trisodium salt
• Tartrazine FD&C Yellow #5
• Tartrazine Lake
• Kako Tartrazine
• Atul Tartrazine
• Erio Tartrazine
• Tartrazine T
• Tartrazine M
• Tartrazine B
• Tartrazine G
• Tartrazine O
• Tartrazine N
• Tartrazol Yellow
• Lake Yellow
• HD Tartrazine
• Tartrazine XX
• Tartrazine NS
• Tartrazine FQ
• Sugai Tartrazine
• A.F. Yellow No. 4
• Tartrazine XXX
• Tartrazol BPC
• Tartrazine MCGL
• Dye Yellow Lake
• Kayaku Tartrazine
• Fenazo Yell
• FD&C Yellow No. 5
• Tartrazine, p.a., 95-105%
• Amacid Yellow T
• Vondacid Tartrazine
• Lemon Yellow A Geigy
• AMY22425
• L-Gelb 2
• trisodium 5-oxo-1-(4-sulfonatophenyl)-4-(4-sulfonatophenyl)diazenyl-4H-pyrazole-3-carboxylate
• tri sodium salt
• Tartrazine Lake Yellow N
• 1342-47-8
• Yellow Lake 69
• Food Yellow 5
• Tartran Yellow
• Schultz No. 737
• 4,5-Dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylic acid, trisodium salt
• Bucacid tartrazine
• Acid Leather Yellow T
• 1310 Yellow
• 1934-21-0
• Cilefa Yellow T
• Oxanal Yellow T
• Tartrazine A Export
• 3-Carboxy-5-hydroxy-1-p-sulfophenyl-4-p-sulfophenylazopyrazole trisodium salt
• trisodium;5-oxo-1-(4-sulfonatophenyl)-4-[(4-sulfonatophenyl)diazenyl]-4H-pyrazole-3-carboxylate
• HSDB 7216
• Certicol Tartrazol Yellow S
• EINECS 217-699-5
• NSC4760
• 1409 Yellow
• Tartar Yellow PF
• Fenazo Yellow T
• Calcocid Yellow XX
• MFCD00148908
• Zlut potravinarska 4 [Czech]
• 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(4-sulfophenyl)azo-1H-Pyrazole-3-carboxylic acid trisodium salt
• C.I. Food Yellow 4
• UJMBCXLDXJUMFB-UHFFFAOYSA-K
• Trisodium salt of 3-carboxy-5-hydroxy-1-sulfophenylazopyrazole
• sodium (E)-5-oxo-1-(4-sulfonatophenyl)-4-((4-sulfonatophenyl)diazenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate
• Zlut kysela 23 [Czech]
• 12225-21-7
• Hexacol Tartrazine
• Hispacid Fast Yellow T
• AKOS015903034
• Usacert Yellow No. 5
• Unitertracid Yellow TE
• Pyrazole-3-carboxylic acid, 5-hydroxy-1-(p-sulfophenyl)-4-(p-sulfophenyl)azo-, trisodium salt
• Q407158
• FD&G Yellow No. 5
• Maple Tartrazol Yellow
• Kiton Yellow T
• Tartrazine FD & C Yellow #5
• Tartrazine O Specially Pure
• Tartrazine Yellow 5
• Xylene Fast Yellow GT
• 5-oxo-1-(4-sulfophenyl)-4-[(E)-(4-sulfophenyl)azo]-4H-pyrazole-3-carboxylic acid
• CCRIS 2656
• Hydrazine Yellow
• Tartrazine, analytical standard
• Tartrine Yellow O
• D and C Yellow No. 5
• UNII-I753WB2F1M
• Hydroxine Yellow L
• KCA Foodcol Tartrazine PF
• San-ei Tartrazine
• Dolkwal tartrazine
• 1-(4-Sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylic
• 4,5-Dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylic acid
• Trisodium 5-oxo-1-(4-sulfonatophenyl)-4-[(E)-(4-sulfonatophenyl)diazenyl]-4,5-dihydro-1H-pyrazole-3-carboxylate
• Trisodium 3-carboxy-5-hydroxy-1-p-sulfophenyl-4-p-sulfophenylazopyrazole
• L Yellow Z 1020
• Tartrazine B.P.C.
• Naphtocard Yellow O
• Tartar Yellow S
• HD Tartrazine Supra
• Curon Fast Yellow 5G
• BP-31013
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-(2-(4-sulfophenyl)diazenyl)-, sodium salt (1:3)
• Acilan Yellow GG
• Food Yellow No. 4
• Sodium 5-oxo-1-(4-sulfonatophenyl)-4-((4-sulfonatophenyl)diazenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate
• Tartrazine A expo T
• Yellow 5 Lake
• AKOS016010270
• Trisodium 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylate
• KCA Tartrazine PF
• Calcocid Yellow MCG
• Tartrazine C Extra
• NSC 4760
• Acid Yellow T
• Tartar Yellow FS
• FD & C Yellow No. 5 tartrazine
• Tartrazine XX Specially Pure
• FD And C Yellow 5
• Edicol Supra Tartrazine N
• Tartrazine Extra Pure A
• E 102
• Zlut potravinarska 4
• FD & C Yellow no. 5
• Egg Yellow A
• Neklacid Yellow T
• Epitope ID:124945
• Tartrazine, Dye content >=85 %
• D90635
• CHEBI:9405
• C.I. 640
• Lemon Yellow A
• Eurocert Tartrazine
• C.I. Acid Yellow 23, trisodium salt
• Trisodium 5-hydroxy-1-(4-sulphophenyl)-4-(4-sulphophenylazo)pyrazole-3-carboxylate
• Tartar Yellow N
• m-8847
• Tartraphenine
• C.I. Acid Yellow 23, trisodium salt (VAN)
• L-Gelb 2 [German]
• Yellow No. 5 FDC
• W-107716
• Kayaku Food Colour Yellow No. 4
• Tartrazine, for microscopy (Hist.)
• Hidazid Tartrazine
• Tartrazine Yellow
• Mitsui Tartrazine
• Airedale Yellow T
• FT-0621860
• Zlut kysela 23
• Yellow No. 5
• D&C Yellow 5
• Canacert tartrazine
• Dye FD and C Yellow No. 5
• C07574
• Hexacert Yellow No. 5
• Acid Yellow 23 Aluminium lake
• 1ST2420
• 1H-Pyrazole-3-carboxylic acid,4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-[(4-sulfophenyl)azo]-, trisodiumsalt
• DA-78203
• Trisodium 5-oxo-1-(4-sulfonatophenyl)-4-[(E)-(4-sulfonatophenyl)d iazenyl]-4,5-dihydro-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-[2-(4-sulfophenyl)diazenyl]-, sodium salt (1:3)
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo-, trisodium salt
• 3Carboxy5hydroxy1psulfophenyl4psulfophenylazopyrazole trisodium salt
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-[(4-sulfophenyl)azo]-, trisodium salt
• 1(4Sulfophenyl)4((4sulfophenyl)azo)1Hpyrazole3carboxylic
• 4,5-Dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-1H-pyrazole-3-carboxylic acid trisodium salt; Acid yellow
• 5-Hydroxy-1-(p-sulfofenyl)-4-(p-sulfophenyl)azopyrazole-3-carboxylic acid, trisodium salt
• 1HPyrazole3carboxylic acid, 4,5dihydro5oxo1(4sulfophenyl)4((4sulfophenyl)azo), trisodium salt
• 4,5Dihydro5oxo1(4sulfophenyl)4((4sulfophenyl)azo)1Hpyrazole3carboxylic acid, trisodium salt
• MSK2420
• FT28005
• 3-Carboxy-5-hydroxy-1-sulfophenylazopyrazole, trisodium salt
• Trisodium 3carboxy5hydroxy1psulfophenyl4psulfophenylazopyrazole
• C.I. Acid Yellow 23, trisodium salt (VAN) (8CI)
• CI 19140 [INCI]
• C.I.Acid Yellow 23, trisodium salt
• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-((4-sulfophenyl)azo)-, trisodium salt
• LGelb 2
• m8847
• Sanei Tartrazine
• trisodium 5-oxo-1-(4-sulfonatophenyl)-4-((E)-(4-sulfonatophenyl)diazenyl)-4,5-dihydro-1H-pyrazole-3-carboxylate
• Trisodium 4,5dihydro5oxo1(4sulfophenyl)4((4sulfophenyl)azo)1Hpyrazole3carboxylate
• 4,5-dihydro-5-oxo-1-(4-sulfophenyl)-4-
• USEPA/OPP Pesticide Code: 110302

• MDL： MFCD00148908
• Inchi： 1S/C16H12N4O9S2.3Na/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29;;;/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29);;;/q;3*+1/p-3/b18-17+;;;
• InChI Key： UJMBCXLDXJUMFB-GLCFPVLVSA-K
• SMILES： S(C1C=CC(=CC=1)N1C(C(C(C(=O)[O-])=N1)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])=O)(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 490.99400
• Monoisotopic Mass: 533.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 949
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.0000
• Melting Point: 300ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: 260G/L(30ºC)
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 220.19000
• LogP: 2.78190
• Solubility: Soluble in water, glycerol and propylene glycol, slightly soluble in ethanol, insoluble in oil. Solubility at 21 ℃
• Color index: 19140
• Merck: 9072
• Sensitiveness: Hygroscopic

Tartrazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37-45
• RTECS：UQ6400000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light
• Risk Phrases：R42/43
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tartrazine

Tartrazine (CAS No. 1934-21-0): A Comprehensive Overview in Modern Chemical Biology

Tartrazine, chemically known as Yellow 5, is a synthetic organic compound widely recognized for its vibrant yellow color. With the CAS number 1934-21-0, this azo dye has found extensive applications in the food, pharmaceutical, and cosmetic industries. Its molecular formula, C₁₆H₁₀N₂O₆S, underscores its complex structure, which contributes to its stability and versatility. This article delves into the chemical properties, industrial uses, and recent advancements in the research of Tartrazine, emphasizing its significance in contemporary chemical biology.

The synthesis of Tartrazine involves a series of organic reactions that convert tartaric acid derivatives into the final azo compound. The process typically involves diazotization followed by coupling with a suitable aromatic amine. This method ensures high yield and purity, making Tartrazine a preferred choice for industrial applications. The stability of this compound under various environmental conditions, including light and temperature, further enhances its utility.

In the food industry, Tartrazine serves as a food coloring agent, imparting a bright yellow hue to a wide range of products such as soft drinks, candies, and baked goods. Its approval by regulatory bodies like the FDA and EFSA underscores its safety profile when used within permissible limits. The compound's ability to resist degradation under acidic conditions makes it particularly useful in acidic food products.

Beyond its culinary applications, Tartrazine has garnered attention in pharmaceutical research due to its potential biological activities. Recent studies have explored its role in inhibiting certain enzymes and its interaction with biological membranes. For instance, research indicates that Tartrazine can modulate the activity of acetylcholinesterase, a key enzyme involved in neurodegenerative diseases like Alzheimer's. This discovery has opened new avenues for investigating potential therapeutic applications.

The cosmetic industry also benefits from the properties of Tartrazine. Its lightfastness and compatibility with various cosmetic formulations make it an ideal ingredient for dyes used in makeup products. Additionally, preliminary research suggests that Tartrazine may possess antioxidant properties, which could be leveraged in anti-aging formulations.

The environmental impact of using Tartrazine is another area of growing interest. Studies have examined its behavior in aquatic systems and its potential effects on aquatic organisms. While the compound is generally considered to be biodegradable and non-toxic at low concentrations, understanding its ecological footprint is crucial for sustainable industrial practices.

In conclusion, Tartrazine (CAS No. 1934-21-0) is a multifaceted compound with significant applications across multiple industries. Its synthetic pathways, industrial uses, and emerging biological activities highlight its importance in modern chemical biology. As research continues to uncover new possibilities for this versatile dye, it remains a subject of great interest and innovation.